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Compound of Interest
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Cat. No.: B157292 Get Quote

An In-depth Technical Guide: Solubility of Tetradecane in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of tetradecane in a

wide range of organic solvents. Tetradecane (n-C₁₄H₃₀), a nonpolar, long-chain alkane, serves

as a crucial compound in various industrial and research applications, including as a solvent, a

model for fuel combustion studies, and as a component in phase-change materials.[1][2]

Understanding its solubility characteristics is paramount for its effective use in organic

synthesis, formulation development, and materials science.

As a hydrophobic and nonpolar molecule, tetradecane is virtually insoluble in water but

exhibits significant solubility in many organic solvents.[1][3][4] This behavior is governed by the

principle of "like dissolves like," where nonpolar solutes dissolve best in nonpolar or weakly

polar solvents.[3][4] The primary intermolecular forces at play between tetradecane and

nonpolar solvents are weak van der Waals forces, which allows for ready miscibility.[4]

Quantitative Solubility Data
The following table summarizes the solubility of tetradecane in a diverse array of organic

solvents. The data provides a quantitative basis for solvent selection in various applications.

Table 1: Solubility of Tetradecane in Various Organic Solvents at 20°C
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Solvent Category Solvent Name Solubility (g/L) at 20°C[5]

Alcohols Methanol 810.75

Ethanol 1071.86

n-Propanol 1166.99

Isopropanol 1217.42

n-Butanol 1219.65

Isobutanol 1010.2

sec-Butanol 1133.1

tert-Butanol 1741.2

n-Pentanol 660.82

Isopentanol 1057.39

n-Heptanol 516.33

n-Octanol 511.1

Benzyl Alcohol 736.98

Ethylene Glycol 337.33

Ketones Acetone 1554.59

2-Butanone (MEK) 1461.94

Cyclohexanone 2018.22

3-Pentanone 1765.28

Cyclopentanone 2052.42

MIBK 690.33

Acetylacetone 1159.34

Esters Ethyl Acetate 1107.39

Methyl Acetate 643.68
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n-Propyl Acetate 467.09

Isopropyl Acetate 775.96

n-Butyl Acetate 1054.18

Methyl Propionate 992.05

Ethyl Formate 297.22

gamma-Butyrolactone 1237.59

Propylene Carbonate 881.44

Triethyl Phosphate 948.03

Ethers Diethyl Ether 1272.83

Tetrahydrofuran (THF) 2748.83

1,4-Dioxane 1290.06

Dipropyl Ether 1798.42

MTBE 839.43

Hydrocarbons n-Heptane 772.22

n-Hexane 691.15

Cyclohexane 870.05

Toluene 1037.52

Halogenated Dichloromethane 640.73

Solvents Chloroform 1859.96

Carbon Tetrachloride 1105.57

1,2-Dichloroethane 1282.28

Chlorobenzene 629.6

1,2-Dichlorobenzene 347.39

1,2,4-Trichlorobenzene 423.85
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Nitrogenous Acetonitrile 418.82

Solvents N,N-Dimethylformamide (DMF) 1222.67

N,N-Dimethylacetamide

(DMAc)
2273.85

N-Methyl-2-pyrrolidone (NMP) 1578.84

N,N-Dimethylaniline 944.67

Pyridine 2887.32

Formamide 305.43

Sulfur-Containing Dimethyl Sulfoxide (DMSO) 1854.3

Acids Acetic Acid 1464.63

Formic Acid 476.49

Propionic Acid 687.72

Acrylic Acid 1269.37

Experimental Protocols for Solubility Determination
The determination of solubility is a critical experimental procedure. The following sections detail

two common and reliable methods for measuring the solubility of a liquid or solid alkane like

tetradecane in an organic solvent.

Protocol 1: Isothermal Shake-Flask Method with
Gravimetric Analysis
This method is a gold standard for determining the thermodynamic equilibrium solubility of a

compound at a specific temperature.[6] It involves creating a saturated solution and then

quantifying the amount of dissolved solute.

Materials and Apparatus:

Analytical balance (readable to at least 0.1 mg)
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Thermostatic shaker or water bath

Screw-cap vials or flasks

Centrifuge

Syringes and syringe filters (e.g., 0.45 µm PTFE)

Pipettes

Evaporating dish or pre-weighed vial

Drying oven

Desiccator

Tetradecane (solute)

Organic solvent of choice

Detailed Methodology:

Preparation of Saturated Solution:

Add an excess amount of tetradecane to a screw-cap vial containing a known volume or

mass of the chosen organic solvent. An excess is crucial to ensure that the solution

reaches saturation.

Seal the vial tightly to prevent solvent evaporation.

Equilibration:

Place the vial in a thermostatic shaker or water bath set to the desired constant

temperature (e.g., 20°C).

Agitate the mixture for a prolonged period, typically 24 to 72 hours, to ensure that

thermodynamic equilibrium between the dissolved and undissolved tetradecane is

achieved.[6] The required time can vary depending on the solvent and should be
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determined by measuring the concentration at different time points (e.g., 24, 48, 72 hours)

until it remains constant.[2]

Phase Separation:

After equilibration, allow the vial to stand undisturbed at the same constant temperature

for several hours to let the excess undissolved tetradecane settle.

To ensure complete separation of the saturated solution from the excess solid, centrifuge

the vial at a moderate speed.[6]

Carefully withdraw a known volume of the clear supernatant (the saturated solution) using

a syringe fitted with a filter to remove any suspended microparticles.

Quantification (Gravimetric Method):

Dispense the filtered, saturated solution into a pre-weighed, clean, and dry evaporating

dish.[2]

Record the exact mass of the dish plus the solution.

Gently evaporate the solvent in a fume hood or using a rotary evaporator.

Once the solvent is removed, place the dish in a drying oven at a temperature sufficient to

remove residual solvent but below the boiling point of tetradecane (e.g., 60-80°C) until a

constant mass is achieved.[7]

Cool the dish in a desiccator before weighing it again.

The final mass of the dish contains the mass of the dissolved tetradecane. The solubility

can then be calculated in g/L or other desired units.

Protocol 2: Visual Cloud Point Method
The cloud point method is a polythermal technique used to determine the temperature at which

a solute of a known concentration begins to precipitate from a solution upon cooling, thus

defining a point on the solubility curve.[8]
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Materials and Apparatus:

Analytical balance

Jacketed glass vessel with a stirrer

Calibrated thermometer or temperature probe

Circulating water bath with heating and cooling capabilities

Light source and a dark background for clear observation

Tetradecane (solute)

Organic solvent of choice

Detailed Methodology:

Preparation of Solutions:

Prepare a series of solutions of tetradecane in the chosen solvent at different, precisely

known concentrations (e.g., by mass fraction or g/L).

Heating and Dissolution:

Place a solution of known concentration into the jacketed glass vessel.

Begin stirring and slowly heat the solution using the circulating bath until all the

tetradecane is completely dissolved, resulting in a clear, homogenous solution.[8]

Cooling and Observation:

Slowly cool the clear solution at a controlled, steady rate (e.g., 0.5°C/min).

Continuously observe the solution against a dark background with good illumination.

Cloud Point Determination:
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Record the temperature at which the very first sign of persistent cloudiness or turbidity

appears throughout the solution.[8] This temperature is the cloud point, representing the

saturation temperature for that specific concentration.

Generating the Solubility Curve:

Repeat steps 2-4 for each prepared solution of different concentrations.

Plot the concentration of tetradecane as a function of the corresponding cloud point

temperature to generate the solubility curve.

Logical Workflow for Solvent Selection
The selection of an appropriate solvent for a specific application involving tetradecane requires

a systematic approach. The following diagram illustrates a logical workflow to guide this

process, from defining initial requirements to final solvent validation.
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Workflow for Tetradecane Solvent Selection

Define Application
Requirements

(Concentration, Temp, Safety)

Consult Solubility Data Table
(Table 1)

Is Solubility Sufficient?

Assess Solvent Compatibility
(BP, Toxicity, Reactivity, Cost)

  Yes

Consider Solvent Mixture
or Alternative Solvent

 No

Is Solvent Compatible?

 No

Perform Lab-Scale
Validation Tests

  Yes

Solvent RejectedSolvent Selected

Click to download full resolution via product page

Caption: Logical workflow for selecting a suitable organic solvent for tetradecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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